1,2-dimethyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-imidazole-4-sulfonamide
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Description
1,2-dimethyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H16N4O2S2 and its molecular weight is 348.44. The purity is usually 95%.
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Scientific Research Applications
Synthetic Applications
This compound serves as a pivotal precursor in the synthesis of various heterocyclic compounds, demonstrating its versatile role in organic chemistry. For instance, the compound has been utilized in the synthesis of novel heterocyclic compounds containing a sulfonamido moiety, aimed at exploring their antibacterial activities. The synthesis involves reacting the precursor with different active methylene compounds to produce derivatives with potential antibacterial properties (Azab, Youssef, & El-Bordany, 2013). Furthermore, its role in the polarographic study of alkyl imidazolyl sulfoxides and sulfides has been investigated, highlighting its contribution to understanding the electrochemical properties of related compounds (Johansson & Wendsjö, 1983).
Biological Applications
Beyond its synthetic utility, this compound's derivatives have been explored for their biological activities. The design, synthesis, and evaluation of N,N-dimethylbenzenesulfonamide derivatives, including structures similar to the query compound, have been conducted to assess their antiproliferative activity against cancer cell lines. This research underscores the potential of these compounds in medicinal chemistry and drug development (Bashandy, Alsaid, Arafa, & Ghorab, 2014).
Environmental and Chemical Sensing Applications
Additionally, the compound's structural framework has been adapted in the development of selective fluorescent probes for environmental and biological sensing. For example, a reaction-based fluorescent probe utilizing a similar sulfonamide structure demonstrated selective discrimination of thiophenols over aliphatic thiols, indicating its utility in detecting toxic substances in water samples (Wang, Han, Jia, Zhou, & Deng, 2012).
Properties
IUPAC Name |
1,2-dimethyl-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]imidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O2S2/c1-11-18-14(9-19(11)2)23(20,21)17-8-12-4-3-6-16-15(12)13-5-7-22-10-13/h3-7,9-10,17H,8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AAFKHGJMENCIAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CN1C)S(=O)(=O)NCC2=C(N=CC=C2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.